Cas no 914637-44-8 (1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid)

1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid is a heterocyclic compound featuring both imidazole and piperidine moieties, making it a versatile intermediate in medicinal chemistry and drug discovery. Its structural framework allows for further functionalization, enabling the synthesis of biologically active molecules. The presence of a carboxylic acid group enhances its utility as a building block for amide or ester formation, while the imidazole ring offers potential coordination sites for metal-binding applications. This compound is particularly valuable in the development of pharmacophores targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties and stability under standard conditions make it a reliable choice for research and industrial applications.
1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid structure
914637-44-8 structure
Product Name:1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid
CAS No:914637-44-8
MF:C10H15N3O2
MW:209.245002031326
CID:4719610
Update Time:2025-11-06

1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid
    • 1-((1H-Imidazol-2-yl)methyl)piperidine-4-carboxylic acid
    • 1-[(1H-imidazol-2-yl)methyl]piperidine-4-carboxylic acid
    • SBB053312
    • 1-(imidazol-2-ylmethyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C10H15N3O2/c14-10(15)8-1-5-13(6-2-8)7-9-11-3-4-12-9/h3-4,8H,1-2,5-7H2,(H,11,12)(H,14,15)
    • InChI Key: KKRWAWRDQCHZDB-UHFFFAOYSA-N
    • SMILES: OC(C1CCN(CC2=NC=CN2)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Topological Polar Surface Area: 69.2

1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM529331-1g
1-((1H-Imidazol-2-yl)methyl)piperidine-4-carboxylic acid
914637-44-8 97%
1g
$287 2022-08-31
Chemenu
CM529331-5g
1-((1H-Imidazol-2-yl)methyl)piperidine-4-carboxylic acid
914637-44-8 97%
5g
$863 2022-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433925-1g
1-((1H-imidazol-2-yl)methyl)piperidine-4-carboxylic acid
914637-44-8 97%
1g
¥1995.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1433925-5g
1-((1H-imidazol-2-yl)methyl)piperidine-4-carboxylic acid
914637-44-8 97%
5g
¥5971.00 2024-04-25
Crysdot LLC
CD11018029-5g
1-((1H-Imidazol-2-yl)methyl)piperidine-4-carboxylic acid
914637-44-8 97%
5g
$862 2024-07-19

Additional information on 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid (CAS No. 914637-44-8)

1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid (CAS No. 914637-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and piperidine moieties, serves as a versatile building block in drug discovery and development. Its molecular structure, which combines a carboxylic acid functional group with a heterocyclic framework, makes it particularly valuable for designing novel therapeutic agents targeting enzymes and receptors.

The growing interest in 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid is driven by its potential applications in medicinal chemistry and biocatalysis. Researchers are increasingly exploring its role as a precursor for small molecule inhibitors and ligands in drug design. With the rise of precision medicine and personalized therapeutics, compounds like this are being scrutinized for their ability to modulate biological pathways with high specificity. Its CAS No. 914637-44-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid is its potential in addressing neurodegenerative diseases and metabolic disorders. Recent studies suggest that derivatives of this compound may interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating conditions like diabetes and Parkinson's disease. The compound's imidazole ring is known for its metal-binding properties, making it a candidate for developing chelation therapies and enzyme mimetics.

In the context of green chemistry, 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid is also being evaluated for its eco-friendly synthesis routes. As the pharmaceutical industry shifts toward sustainable practices, researchers are optimizing its production using catalytic methods and biodegradable solvents. This aligns with global trends emphasizing reduced carbon footprints and waste minimization in chemical manufacturing.

The compound's physicochemical properties, such as its solubility and stability, are critical for formulation scientists. Its carboxylic acid group allows for salt formation, enhancing bioavailability—a key consideration in drug delivery systems. Additionally, its logP value and hydrogen bonding capacity are frequently analyzed in QSAR studies to predict its behavior in biological systems.

From a commercial perspective, 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid is listed in catalogs of leading chemical suppliers, often under the category of pharmaceutical intermediates. Its CAS No. 914637-44-8 ensures precise identification in global trade, minimizing procurement errors. The compound's pricing and availability are influenced by demand from contract research organizations (CROs) and academic laboratories.

In summary, 1-(1H-Imidazol-2-ylmethyl)piperidine-4-carboxylic acid (CAS No. 914637-44-8) represents a multifaceted tool for modern science. Its applications span drug discovery, biocatalysis, and sustainable chemistry, making it a subject of ongoing investigation. As research progresses, this compound may unlock new therapeutic avenues, solidifying its place in the pharmaceutical innovation landscape.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk